3-Butoxy-6-chloropyridazine
Description
3-Butoxy-6-chloropyridazine (CAS No. 17321-22-1, molecular formula C₈H₁₁ClN₂O) is a pyridazine derivative characterized by a chlorine atom at the 6-position and a butoxy group at the 3-position of the heterocyclic ring . This compound serves as a key intermediate in medicinal and agrochemical synthesis due to its reactive chlorinated site and electron-donating alkoxy substituent.
Properties
CAS No. |
17321-22-1 |
|---|---|
Molecular Formula |
C8H11ClN2O |
Molecular Weight |
186.64 g/mol |
IUPAC Name |
3-butoxy-6-chloropyridazine |
InChI |
InChI=1S/C8H11ClN2O/c1-2-3-6-12-8-5-4-7(9)10-11-8/h4-5H,2-3,6H2,1H3 |
InChI Key |
JJJFYSURQUHJIQ-UHFFFAOYSA-N |
Canonical SMILES |
CCCCOC1=NN=C(C=C1)Cl |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
The comparison focuses on pyridazine derivatives with substituents at the 3- and 6-positions, emphasizing structural, synthetic, and functional differences.
Structural Analogues and Substituent Effects
| Compound Name | CAS No. | Substituents | Molecular Formula | Similarity Index* |
|---|---|---|---|---|
| 3-Chloro-6-(chloromethyl)pyridazine | 66346-83-6 | Cl (6-), CH₂Cl (3-) | C₅H₄Cl₂N₂ | 0.73 |
| 6-Chloropyridazine-3-carboxamide | 5096-73-1 | Cl (6-), CONH₂ (3-) | C₅H₄ClN₃O | 0.64 |
| 6-Chloropyridazine-3-carboxylic acid | 20375-65-9 | Cl (6-), COOH (3-) | C₅H₃ClN₂O₂ | 0.63 |
| 3-Chloro-6-tert-butoxypyridazine | 17321-24-3 | Cl (6-), tert-butoxy (3-) | C₈H₁₁ClN₂O | 0.61 |
| 3-[(2E)-2-(Butan-2-ylidene)hydrazinyl]-6-chloropyridazine | N/A | Cl (6-), hydrazinyl (3-) | C₈H₁₁ClN₄ | N/A |
Similarity Index : Calculated based on molecular descriptors (e.g., functional groups, ring topology) .
- 3-Chloro-6-(chloromethyl)pyridazine : The chloromethyl group enhances electrophilicity, making it reactive in nucleophilic substitution reactions. This contrasts with 3-butoxy-6-chloropyridazine, where the alkoxy group stabilizes the ring via electron donation .
- 3-Chloro-6-tert-butoxypyridazine : The bulky tert-butoxy group increases steric hindrance, reducing reactivity at the 3-position compared to the linear butoxy chain in 3-butoxy-6-chloropyridazine .
Key Research Findings
Triazolo Derivatives : 3-Butoxy-6-chloropyridazine derivatives, such as 6-chloro-3-aryl-[1,2,4]-triazolo[4,3-b]pyridazine, showed moderate antifungal activity against Candida albicans (MIC: 8–16 µg/mL) in vitro .
Hydrazinyl Derivatives : The hydrazine analogue (3-[(2E)-2-(Butan-2-ylidene)hydrazinyl]-6-chloropyridazine) demonstrated a twisted conformation (N–N–C angle: 112.5°), which may influence its binding to biological targets .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
